Cas no 54904-38-0 (8-Chloro-4-methylquinolin-2(1H)-one)

• Product Name: 8-Chloro-4-methylquinolin-2(1H)-one
• CAS No: 54904-38-0
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD11101019
• CID: 365828
• PubChem ID: 39733490
• Update Time: 2025-10-05

8-Chloro-4-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-4-methylquinolin-2(1H)-one
• 2(1H)-Quinolinone,8-chloro-4-methyl-
• 8-chloro-4-methyl-1H-quinolin-2-one
• 8-Chloro-4-methyl-2-hydroxyquinoline
• Carbostyril,8-chloro-4-methyl- (4CI)
• DTXSID40653791
• 54904-38-0
• 8-Chloro-4-methyl-2(1H)-quinolinone
• MFCD11101019
• AKOS006307902
• 8-Chloro-4-methyl-1,2-dihydroquinolin-2-one
• AKOS015938731
• CS-0163422
• A913938
• SB67488
• 2-Hydroxy-4-methyl-8-chloroquinoline
• 8-CHLORO-4-METHYLQUINOLIN-2-OL
• AMY5108
• C75573
• DB-359992

• MDL： MFCD11101019
• Inchi： 1S/C10H8ClNO/c1-6-5-9(13)12-10-7(6)3-2-4-8(10)11/h2-5H,1H3,(H,12,13)
• InChI Key： RKUQBHSURCBJSX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C)=CC(NC=21)=O

Computed Properties

• Exact Mass: 193.02954
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Boiling Point: 373.0±42.0℃/760mmHg
• PSA: 29.1

8-Chloro-4-methylquinolin-2(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature